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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenyl sulfone (DPS), a deceptively simple aromatic sulfone, has carved a significant niche

in the landscape of modern organic chemistry. Its unique combination of high thermal stability,

chemical inertness, and solvency has established it as a critical component in the synthesis of

high-performance polymers. Beyond its role as a robust solvent, the diphenyl sulfone scaffold

is an important pharmacophore in medicinal chemistry and a versatile building block for a

variety of organic transformations. This in-depth technical guide provides a comprehensive

literature review of diphenyl sulfone, detailing its applications, key reactions, and associated

experimental protocols.

Physical and Spectroscopic Properties
A thorough understanding of the physical and spectroscopic properties of diphenyl sulfone is

fundamental to its application in organic synthesis.
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Property Value Reference

Molecular Formula C₁₂H₁₀O₂S

Molecular Weight 218.27 g/mol

Melting Point 123-129 °C

Boiling Point 379 °C

Appearance White crystalline solid

Solubility

Insoluble in water; Soluble in

hot ethanol, benzene, and

other organic solvents.

Thermal Stability

Resistant to thermal

decomposition up to 550 °C.[1]

[2]

Spectroscopic Data:

¹H NMR (CDCl₃, 400 MHz): δ (ppm): 7.96-7.94 (m, 4H), 7.59-7.49 (m, 6H).[3][4]

¹³C NMR (CDCl₃, 100 MHz): δ (ppm): 141.58, 133.16, 129.26, 127.65.[3]

FTIR (KBr): Key peaks around 1322 cm⁻¹ and 1120 cm⁻¹ corresponding to asymmetric and

symmetric SO₂ stretching, respectively. A peak near 1209 cm⁻¹ is also indicative of diphenyl
sulfones.[5]

Applications in Organic Chemistry
High-Temperature Solvent in Polymer Synthesis
Diphenyl sulfone's high boiling point and exceptional thermal stability make it an ideal solvent

for high-temperature polycondensation reactions, particularly in the synthesis of high-

performance thermoplastics like Poly(ether ether ketone) (PEEK) and Poly(ether sulfone)

(PES).[6][7][8][9][10][11][12]
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PEEK is synthesized via a nucleophilic aromatic substitution reaction between a bisphenolate

and a dihalobenzophenone in diphenyl sulfone at elevated temperatures.[6][7]

Experimental Protocol: Synthesis of PEEK[6]

A mixture of hydroquinone (10.00 mmol), 4,4′-difluorobenzophenone (10.00 mmol), ground

sodium carbonate (10.2 mmol), and diphenyl sulfone (200 wt%) is placed in a reaction

vessel equipped with a mechanical stirrer and a nitrogen inlet.

The vessel is purged by several vacuum/nitrogen cycles.

The mixture is stirred under a nitrogen atmosphere and heated sequentially at 160 °C for 2

hours, 250 °C for 2 hours, and finally at 320 °C for 1 hour.

The resulting grey slurry is cooled to room temperature and ground into a fine powder.

The product is purified by washing with hot acetone (3 times) and hot deionized water (3

times).

The final PEEK polymer is dried under high vacuum at 140 °C for 12 hours.

Monomers
Reaction
Temperature (°C)

Reaction Time (h) Yield (%)

Hydroquinone, 4,4′-

difluorobenzophenone
160/250/320 2/2/1 96

PES is typically synthesized through the polycondensation of a bisphenol with 4,4′-

dichlorodiphenyl sulfone in a high-boiling polar aprotic solvent, with diphenyl sulfone being a

suitable, albeit less common, choice. A more common method involves other solvents like N,N-

Dimethylacetamide (DMAC).

Experimental Protocol: Synthesis of Polyphenylenesulfone (PPSU)[10]

This protocol uses N,N-dimethyl acetamide as the solvent but illustrates the general principle of

PES synthesis.
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In a three-necked flask equipped with a nitrogen inlet, mechanical stirrer, Dean-Stark trap,

and reflux condenser, charge 4,4′-dihydroxy diphenyl (55.86 g, 0.3 mol), 4,4′-

dichlorodiphenyl sulfone (89.16 g, 0.31 mol), and potassium carbonate (51.82 g, 0.375

mol).

Add N,N-dimethyl acetamide (470 mL) as the reaction solvent.

Gradually heat the reaction mixture to 165 °C over 4 hours to distill off the water formed.

Maintain the reaction at 165 °C for 6 hours.

After cooling, the mixture is discharged, and the formed salts are filtered off.

The polymer solution is slowly poured into water acidified with oxalic acid.

The precipitated polymer is filtered, washed several times with water, and dried in a vacuum

oven at 160 °C for approximately 12 hours.

Diphenyl Sulfone in Synthesis of Fine Chemicals and
Pharmaceuticals
The diphenyl sulfone moiety is a key structural feature in various pharmaceuticals and serves

as a versatile intermediate in their synthesis.

Dapsone, a drug used in the treatment of leprosy, can be synthesized from 4,4'-

dichlorodiphenyl sulfone.

Experimental Protocol: Synthesis of 4,4'-Diaminodiphenyl Sulfone[5]

In a 250 mL three-necked flask, add 50.0 mL of ethanol.

Slowly add 10.0 g (40.27 mmol) of 4,4'-dichlorodiphenyl sulfone and 4.30 g (80.54 mmol) of

ammonium chloride solid while stirring.

Add another 50.0 mL of ethanol.

Heat the mixture to reflux and maintain for 5 hours. Monitor the reaction progress using thin-

layer chromatography.
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After the reaction is complete, slowly add 30 mL of distilled water to quench the reaction.

Cool the mixture with stirring to allow for the precipitation of a large amount of solid.

Filter the solid and wash the filter cake three times with a small amount of ethanol.

Dry the white crystalline powder at 40 °C to obtain 4,4'-diaminodiphenyl sulfone.

The reported yield for this procedure is 91.9%.[5]

Key Reactions of Diphenyl Sulfone
Nucleophilic Aromatic Substitution (SNA r)
The electron-withdrawing nature of the sulfonyl group activates the aromatic rings of diphenyl
sulfone towards nucleophilic aromatic substitution, particularly when additional activating

groups are present or when using highly reactive nucleophiles. A prime example is the reaction

of 4,4'-dichlorodiphenyl sulfone with nucleophiles like ammonia or amines to form substituted

diphenyl sulfones.[5][13][14][15][16][17][18][19]

Reaction Workflow: Nucleophilic Aromatic Substitution on 4,4'-Dichlorodiphenyl Sulfone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. pubs.acs.org [pubs.acs.org]

3. rsc.org [rsc.org]

4. Diphenyl sulfone(127-63-9) 1H NMR [m.chemicalbook.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Diphenyl sulfone | C12H10O2S | CID 31386 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. CN112851942A - Preparation method of polyether sulfone - Google Patents
[patents.google.com]

9. researchgate.net [researchgate.net]

10. Synthesis and Properties of Copolyphenylene Sulphones with Cardo Fragments - PMC
[pmc.ncbi.nlm.nih.gov]

11. CN103613752A - Synthesis method of polysulfone resin - Google Patents
[patents.google.com]

12. TRANSPARENT AND FLAME RETARDANT POLYSULFONE COMPOSITIONS - Patent
2094764 [data.epo.org]

13. Diphenyl sulfone(127-63-9) IR Spectrum [chemicalbook.com]

14. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

15. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

16. byjus.com [byjus.com]

17. masterorganicchemistry.com [masterorganicchemistry.com]

18. Diphenyl sulfone - Wikipedia [en.wikipedia.org]

19. dalalinstitute.com [dalalinstitute.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b363903?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acs.energyfuels.7b00585
https://pubs.acs.org/doi/pdf/10.1021/acs.energyfuels.7b00585
https://www.rsc.org/suppdata/gc/c2/c2gc00027j/c2gc00027j.pdf
https://m.chemicalbook.com/SpectrumEN_127-63-9_1HNMR.htm
https://www.researchgate.net/publication/231193323_Infrared_Spectra_of_Sulfones_and_Related_Compounds
https://www.researchgate.net/figure/Thermal-degradation-mechanisms-involving-diphenyl-sulfone-units_fig15_343619859
https://pubchem.ncbi.nlm.nih.gov/compound/Diphenyl-sulfone
https://patents.google.com/patent/CN112851942A/en
https://patents.google.com/patent/CN112851942A/en
https://www.researchgate.net/publication/276529769_Synthesis_of_polyarylene_ether_sulfone_18-Crown-6_catalyzed_phase-transfer_polycondensation_of_bisphenol_A_with_44'-dichlorodiphenyl_sulfone
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588327/
https://patents.google.com/patent/CN103613752A/en
https://patents.google.com/patent/CN103613752A/en
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20100922/patents/EP2094764NWB1/document.html
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20100922/patents/EP2094764NWB1/document.html
https://www.chemicalbook.com/SpectrumEN_127-63-9_IR1.htm
https://en.wikipedia.org/wiki/Nucleophilic_aromatic_substitution
https://www.chemistrysteps.com/nucleophilic-aromatic-substitution/
https://byjus.com/chemistry/nucleophilic-aromatic-substitution/
https://www.masterorganicchemistry.com/2018/08/20/nucleophilic-aromatic-substitution-nas/
https://en.wikipedia.org/wiki/Diphenyl_sulfone
https://www.dalalinstitute.com/wp-content/uploads/Books/A-Textbook-of-Organic-Chemistry-Volume-1/ATOOCV1-9-0-Aromatic-Nucleophilic-Substitution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b363903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Diphenyl Sulfone in Organic Chemistry: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b363903#literature-review-of-diphenyl-sulfone-in-
organic-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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